N,N-dimethyl-2-(5-nitro-2H-indazol-2-yl)-1-ethanamine
Cat. No. B2738952
M. Wt: 234.259
InChI Key: YFCPXZBWEHDOEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[C:13](=[O:14])([O-:15])[O-:16].[CH3:26][N:27]([CH3:28])[CH:29]=[O:30].[Cl:20][CH2:21][CH2:22][N:23]([CH3:24])[CH3:25].[ClH:19].[K+:17].[K+:18].[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][c:6]2[cH:7][n:8][nH:9][c:10]2[cH:11][cH:12]1>>[N+:1](=[O:2])([O-:3])[c:4]1[cH:5][c:6]2[cH:7][n:8]([CH2:21][CH2:22][N:23]([CH3:24])[CH3:25])[n:9][c:10]2[cH:11][cH:12]1
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Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)CCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[N+]([O-])c1ccc2[nH]ncc2c1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN(C)CCn1cc2cc([N+](=O)[O-])ccc2n1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
